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Compound of Interest

Compound Name: 2-Iodo-3-nitrobenzoic acid

Cat. No.: B1296246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Iodo-3-nitrobenzoic acid (CAS No. 5398-69-6). The information is intended to support

researchers, scientists, and professionals in the pharmaceutical and chemical industries in the

safe handling and use of this compound.

Hazard Identification and Classification
2-Iodo-3-nitrobenzoic acid is classified as acutely toxic if swallowed.[1] It is essential to

handle this compound with appropriate care to avoid exposure.

GHS Classification:

Acute Toxicity, Oral: Category 4[1]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed[1]

Pictogram:

GHS07 (Exclamation Mark)[1]
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Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Iodo-3-nitrobenzoic acid is

provided in the table below. This information is crucial for the proper storage and handling of

the material.

Property Value Reference

CAS Number 5398-69-6 [1]

Molecular Formula C₇H₄INO₄ [1][2]

Molecular Weight 293.02 g/mol [1][2]

Appearance Light yellow crystalline solid

Melting Point 207-212 °C [1][3]

Purity ≥95% [1][4]

Storage Temperature 2-8°C, under inert atmosphere [2]

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to ensure the safety of

laboratory personnel and the integrity of the compound.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves. Inspect gloves prior to use.

Body Protection: Wear a lab coat or other protective clothing. For larger quantities or in

case of potential splashing, consider impervious clothing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1296246?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/754161
https://www.sigmaaldrich.com/JP/ja/product/aldrich/754161
https://www.guidechem.com/encyclopedia/2-iodo-3-nitro-benzoic-acid-dic262078.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/754161
https://www.guidechem.com/encyclopedia/2-iodo-3-nitro-benzoic-acid-dic262078.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/754161
https://www.sigmaaldrich.com/HK/zh/product/aldrich/754161
https://www.sigmaaldrich.com/JP/ja/product/aldrich/754161
https://store.apolloscientific.co.uk/product/2-iodo-3-nitrobenzoic-acid
https://www.guidechem.com/encyclopedia/2-iodo-3-nitro-benzoic-acid-dic262078.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to maintain chemical

stability.[2]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.

If on Skin: Immediately wash off with plenty of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a doctor.

Accidental Release Measures
In the case of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1). Avoid breathing dust.

Containment and Cleaning: Sweep up the spilled solid material, avoiding dust generation.

Place in a suitable, closed container for disposal.
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Environmental Precautions: Do not let the product enter drains.

Disposal Considerations
Dispose of 2-Iodo-3-nitrobenzoic acid and its containers in accordance with local, regional,

and national regulations. This may involve disposal at a licensed chemical destruction plant.

Experimental Protocols
Detailed experimental protocols for the use of 2-Iodo-3-nitrobenzoic acid in synthesis are

specific to the reaction being performed. It is imperative to consult relevant literature and

conduct a thorough risk assessment before proceeding with any new experimental work. The

safety precautions outlined in this guide should be integrated into all experimental procedures.

Visualizations
Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-Iodo-3-
nitrobenzoic acid, from hazard identification to emergency response.
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Caption: Logical workflow for the safe handling of 2-Iodo-3-nitrobenzoic acid.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

formal safety data sheet (SDS) or a comprehensive risk assessment conducted by qualified

professionals. Always consult the most up-to-date SDS from the supplier before handling any

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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